Cas no 630127-70-7 (2'-Deoxy-5-iodouridine 5'-(Tetrahydrogen Triphosphate) compd. with N,N-Diethylethanamine)

• Product Name: 2'-Deoxy-5-iodouridine 5'-(Tetrahydrogen Triphosphate) compd. with N,N-Diethylethanamine
• CAS No: 630127-70-7
• MF: C₉H₁₄IN₂O₁₄P₃?₄C₆H₁₅N
• CID: 1649403
• Update Time: 2025-05-18

2'-Deoxy-5-iodouridine 5'-(Tetrahydrogen Triphosphate) compd. with N,N-Diethylethanamine Chemical and Physical Properties

Names and Identifiers

• Uridine 5'-(tetrahydrogen triphosphate), 2'-deoxy-5-iodo-, compd. withN,N-diethylethanamine (1:4)
• Uridine 5'-(tetrahydrogen triphosphate), 2'-deoxy-5-iodo-, compd. with N,N-diethylethanamine (1:4)
• 2'-Deoxy-5-iodouridine 5'-(Tetrahydrogen Triphosphate) compd. with N,N-Diethylethanamine

Additional information on 2'-Deoxy-5-iodouridine 5'-(Tetrahydrogen Triphosphate) compd. with N,N-Diethylethanamine

Comprehensive Analysis of 2'-Deoxy-5-iodouridine 5'-(Tetrahydrogen Triphosphate) compd. with N,N-Diethylethanamine (CAS No. 630127-70-7)

In the rapidly evolving field of nucleotide chemistry, 2'-Deoxy-5-iodouridine 5'-(Tetrahydrogen Triphosphate) compd. with N,N-Diethylethanamine (CAS No. 630127-70-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as 5-Iodo-dUTP, is a modified nucleotide triphosphate that plays a pivotal role in molecular biology, diagnostics, and therapeutic research. Its incorporation into DNA strands makes it invaluable for techniques such as PCR amplification, DNA labeling, and next-generation sequencing (NGS).

The iodine substitution at the 5-position of the uracil ring enhances the compound's utility in X-ray crystallography and electron microscopy, where heavy atoms are required for phase determination. Researchers frequently search for "modified nucleotides for NGS" or "iodinated dNTPs applications," reflecting the growing demand for specialized reagents in genomics. The compound's compatibility with Taq polymerase and other high-fidelity enzymes further underscores its versatility in biotechnological workflows.

One of the most discussed topics in recent years is the role of modified nucleotides in COVID-19 research, particularly in the development of diagnostic assays. While 2'-Deoxy-5-iodouridine 5'-(Tetrahydrogen Triphosphate) is not directly involved in antiviral therapies, its derivatives have been explored for probe design and signal amplification in detecting viral RNA. This aligns with the surge in searches for "nucleotide analogs in diagnostics" and "molecular tools for pathogen detection."

The compound's formulation with N,N-Diethylethanamine (triethylamine) improves its solubility and stability, addressing common challenges in handling nucleotide triphosphates. This aspect is critical for laboratories focusing on "high-throughput screening" or "automated synthesis platforms." The CAS No. 630127-70-7 is frequently cross-referenced in patents related to nucleotide-based therapeutics, highlighting its industrial relevance.

From a synthetic chemistry perspective, the preparation of 5-Iodo-dUTP involves meticulous purification to ensure minimal contamination with nuclease or pyrophosphatase activities. Quality control parameters such as "HPLC purity" and "endotoxin levels" are frequently queried by buyers, emphasizing the need for stringent manufacturing standards. The compound's stability under various pH and temperature conditions also makes it a subject of interest for "long-term storage of nucleotides" discussions.

Emerging trends in personalized medicine and cancer genomics have further propelled the demand for tailored nucleotide analogs. For instance, 2'-Deoxy-5-iodouridine 5'-(Tetrahydrogen Triphosphate) has been investigated in fluorescence-based assays to study DNA repair mechanisms, a hot topic in "oncogenic mutation detection." Its ability to serve as a substrate for DNA polymerases while introducing detectable markers aligns with the push for precision oncology tools.

In summary, 2'-Deoxy-5-iodouridine 5'-(Tetrahydrogen Triphosphate) compd. with N,N-Diethylethanamine (CAS No. 630127-70-7) stands at the intersection of basic research and applied biotechnology. Its multifaceted applications—from structural biology to diagnostic development—make it a cornerstone reagent for modern laboratories. As the scientific community continues to explore "novel nucleotide modifications" and "DNA labeling strategies," this compound will undoubtedly remain a key player in advancing genomic sciences.